2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide

• Molecular Formula: C18H23NO3S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C18H23NO3S/c1-5-14-8-9-15(6-2)18(12-14)23(20,21)19-16-11-13(3)7-10-17(16)22-4/h7-12,19H,5-6H2,1-4H3
• InChI Key: RGSDNVMGJFSHHQ-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(C=C1)CC)S(=O)(=O)NC2=C(C=CC(=C2)C)OC

Description

2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide, also known as Dimesna, is a sulfhydryl compound that has been used as a pharmaceutical drug. It is commonly used as a chemoprotectant agent to reduce the toxicity of chemotherapy drugs. Dimesna has been studied extensively due to its potential to improve the therapeutic index of chemotherapy drugs and its ability to reduce the side effects of chemotherapy.

Mechanism of Action

2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide works by binding to the toxic metabolites of chemotherapy drugs and preventing them from damaging healthy cells. It has been shown to bind to acrolein, a toxic metabolite of cyclophosphamide and ifosfamide, and prevent it from damaging bladder cells. 2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide has also been shown to bind to doxorubicin metabolites and prevent them from causing cardiac toxicity.
Biochemical and physiological effects:
2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide has been shown to have antioxidant properties and can scavenge free radicals. It has also been shown to have anti-inflammatory effects. 2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide has been shown to reduce the levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro and in vivo.

Advantages and Limitations for Lab Experiments

2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide has several advantages for lab experiments. It is stable under normal laboratory conditions and can be easily synthesized. It has been extensively studied for its chemoprotective effects and has a well-established mechanism of action. However, 2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide has some limitations for lab experiments. It is a sulfhydryl compound and can react with other thiol-containing compounds in the lab. It also has a short half-life in vivo, which can make it difficult to study its pharmacokinetics.

Future Directions

There are several future directions for the study of 2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide. One area of research is the development of new chemoprotective agents that are more effective and have fewer side effects. Another area of research is the study of the pharmacokinetics of 2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide and its metabolites. This can help to optimize dosing regimens and improve the efficacy of the drug. Additionally, the use of 2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide in combination with other chemoprotective agents is an area of research that has the potential to improve the therapeutic index of chemotherapy drugs. Finally, the development of new formulations of 2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide that can improve its stability and bioavailability is an area of research that can improve the clinical utility of the drug.

Synthesis Methods

The synthesis of 2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide involves the reaction of 2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide with thiol-containing compounds such as cysteine or glutathione. The reaction results in the formation of a disulfide bond between the thiol group of the cysteine or glutathione and the sulfonyl group of 2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide.

Scientific Research Applications

2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide has been extensively studied for its chemoprotective effects. It has been shown to reduce the toxicity of chemotherapy drugs such as cyclophosphamide, ifosfamide, and doxorubicin. 2,5-diethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide works by binding to the toxic metabolites of these drugs and preventing them from damaging healthy cells. This mechanism of action has been studied in vitro and in vivo, and has been shown to be effective in reducing the toxicity of chemotherapy drugs.